Cas no 2229543-88-6 (2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-oxoacetic acid)

• Product Name: 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-oxoacetic acid
• CAS No: 2229543-88-6
• MF: C₈H₇NO₃S
• MW: 197.211080789566
• CID: 6374379
• PubChem ID: 165682426
• Update Time: 2025-05-20

2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-oxoacetic acid
• 2229543-88-6
• EN300-1745800

• Inchi： 1S/C8H7NO3S/c10-6(8(11)12)7-5(4-1-2-4)9-3-13-7/h3-4H,1-2H2,(H,11,12)
• InChI Key： FHPQNLRGFKCSPL-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1C(C(=O)O)=O)C1CC1

Computed Properties

• Exact Mass: 197.01466426g/mol
• Monoisotopic Mass: 197.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 95.5Ų

Additional information on 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-oxoacetic acid

Professional Introduction to 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-oxoacetic Acid (CAS No. 2229543-88-6)

2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-oxoacetic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 2229543-88-6, has garnered attention due to its structural features and its implications in drug discovery and development. The presence of a cyclopropyl group and a thiazole ring in its molecular framework suggests potential interactions with biological targets, making it a valuable candidate for further investigation.

The compound’s chemical formula and structural configuration contribute to its distinctive properties. The 2-oxoacetic acid moiety is particularly noteworthy, as it is often associated with compounds that exhibit bioactivity. This moiety is known to participate in various biochemical pathways, which could be leveraged for therapeutic purposes. The integration of the cyclopropyl group into the molecule adds another layer of complexity, potentially influencing both the physical and chemical properties of the compound.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities. Thiazole derivatives, in particular, have been extensively studied for their potential applications in medicine. The thiazole ring in 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-oxoacetic acid is a key feature that contributes to its biological relevance. Research has shown that thiazole-based compounds can interact with various enzymes and receptors, making them promising candidates for the development of new drugs.

The cyclopropyl group is another critical aspect of this compound’s structure. Cyclopropyl-containing molecules are known to exhibit unique pharmacological properties due to the rigidity and steric hindrance provided by the three-membered ring. This structural feature can influence how the compound interacts with biological targets, potentially enhancing its efficacy or selectivity. The combination of these features makes 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-oxoacetic acid a compelling subject for further study.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. Molecular modeling studies on 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-oxoacetic acid have suggested potential interactions with enzymes involved in inflammation and pain signaling pathways. These findings align with previous research on thiazole derivatives, which have shown promise in treating various inflammatory conditions.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, modern synthetic techniques have made it possible to produce such molecules with high precision. Researchers have developed efficient synthetic routes that allow for the incorporation of both the cyclopropyl and thiazole moieties into the molecular framework. These synthetic strategies are crucial for producing sufficient quantities of the compound for further biological testing.

In vitro studies have begun to uncover the potential bioactivities of 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-oxoacetic acid. Initial experiments have shown that this compound exhibits inhibitory effects on certain enzymes associated with metabolic disorders. Additionally, preliminary data suggest that it may have anti-inflammatory properties, making it a candidate for therapeutic applications in conditions such as arthritis and other inflammatory diseases.

The< strong>thiazole ring is particularly important in determining the biological activity of this compound. Thiazole derivatives are known to interact with various biological targets, including enzymes and receptors involved in cell signaling pathways. The presence of this ring in 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-oxoacetic acid suggests that it may modulate these pathways, leading to potential therapeutic benefits.

The< strong>cyclopropyl group adds another layer of complexity to the compound’s bioactivity profile. This moiety can influence how the molecule interacts with biological targets by introducing steric hindrance and rigidity into the structure. These features can enhance binding affinity and selectivity, which are crucial factors in drug design.

Ongoing research aims to explore the full spectrum of biological activities associated with 2-(4-cyclopropyl-1,3-thiazol-5-yl)-2-o. Further studies are needed to confirm its efficacy and safety profile before it can be considered for clinical applications. However, preliminary findings are promising enough to warrant continued investigation into this novel compound.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like 2-(4-cyclopropyl-1,3-thiazol-5-yt)-2-oxoace tic aci d. By leveraging these tools, researchers can predict how different molecular structures will behave biologically before conducting expensive wet-lab experiments. This approach has not only saved time but also resources, allowing for more efficient drug development pipelines.

The structural features of 2-(4-cyclopro pyl-1 ,3-thia z ol -5 -y l )- 2 -ox oace tic aci d make it a versatile molecule that could be modified further to enhance its pharmacological properties. Researchers are exploring various derivatives of this compound to improve its bioavailability, potency, and selectivity. Such modifications could lead to new therapeutic agents targeting a wide range of diseases.

In conclusion,< strong > 2 -(4 - cyc lo prop yl -1 ,3 -thia z ol -5 -y l ) - 2 -ox oacet ic aci d ( CAS N o . 2229543 -88 -6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and preliminary bioactivity suggest that it could be developed into new drugs targeting various diseases. Continued research and development efforts will be essential to realize its full therapeutic potential.